Cas no 2229554-39-4 (1-(4-methylnaphthalen-1-yl)cyclobutylmethanol)

• Product Name: 1-(4-methylnaphthalen-1-yl)cyclobutylmethanol
• CAS No: 2229554-39-4
• MF: C₁₆H₁₈O
• MW: 226.313524723053
• CID: 5937744
• PubChem ID: 165881530
• Update Time: 2025-06-08

1-(4-methylnaphthalen-1-yl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylnaphthalen-1-yl)cyclobutylmethanol
• [1-(4-methylnaphthalen-1-yl)cyclobutyl]methanol
• 2229554-39-4
• EN300-1808110

• Inchi： 1S/C16H18O/c1-12-7-8-15(16(11-17)9-4-10-16)14-6-3-2-5-13(12)14/h2-3,5-8,17H,4,9-11H2,1H3
• InChI Key： BJLIKBYTRHOYOK-UHFFFAOYSA-N
• SMILES： OCC1(C2=CC=C(C)C3C=CC=CC2=3)CCC1

Computed Properties

• Exact Mass: 226.135765193g/mol
• Monoisotopic Mass: 226.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(4-methylnaphthalen-1-yl)cyclobutylmethanol

Introduction to 1-(4-Methylnaphthalen-1-yl)cyclobutylmethanol (CAS No. 2229554-39-4)

1-(4-Methylnaphthalen-1-yl)cyclobutylmethanol (CAS No. 2229554-39-4) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential biological activities. This compound is characterized by a cyclobutylmethanol moiety attached to a 4-methylnaphthalene ring, which imparts it with a combination of aromatic and aliphatic properties. The synthesis and characterization of this compound have been extensively studied, and recent research has highlighted its potential applications in various therapeutic areas.

The synthesis of 1-(4-methylnaphthalen-1-yl)cyclobutylmethanol typically involves a multi-step process, starting with the formation of the 4-methylnaphthalene ring. One common approach is the Friedel-Crafts alkylation of 1-methylnaphthalene with an appropriate cyclobutylmethyl halide in the presence of a Lewis acid catalyst. This reaction is followed by hydrogenation to reduce the double bonds and form the final alcohol product. The purity and yield of the compound can be optimized by carefully controlling reaction conditions such as temperature, pressure, and catalyst concentration.

In terms of physical properties, 1-(4-methylnaphthalen-1-yl)cyclobutylmethanol is a white crystalline solid with a melting point ranging from 70 to 75°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dichloromethane. These solubility characteristics make it suitable for various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which are essential for its structural elucidation and purity verification.

Recent biological studies have explored the potential therapeutic applications of 1-(4-methylnaphthalen-1-yl)cyclobutylmethanol. One area of interest is its antioxidant activity, which has been evaluated using various in vitro assays such as the DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assay. Results from these studies have shown that this compound exhibits significant antioxidant properties, potentially due to its ability to donate hydrogen atoms or electrons to neutralize free radicals. This property makes it a promising candidate for the development of new antioxidant-based therapies.

Another important aspect of 1-(4-methylnaphthalen-1-yl)cyclobutylmethanol is its anti-inflammatory activity. Inflammation is a complex biological response involving various mediators such as cytokines, chemokines, and prostaglandins. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α (tumor necrosis factor-alpha) and IL-6 (interleukin-6) in lipopolysaccharide (LPS)-stimulated macrophages. These findings suggest that 1-(4-methylnaphthalen-1-yl)cyclobutylmethanol could be developed into an effective anti-inflammatory agent for treating conditions such as arthritis and inflammatory bowel disease.

The cytotoxicity of 1-(4-methylnaphthalen-1-yl)cyclobutylmethanol has also been investigated to assess its safety profile. In vitro assays using human cell lines have shown that this compound exhibits low cytotoxicity at therapeutic concentrations, indicating that it may have a favorable safety margin for clinical use. However, further studies are needed to evaluate its long-term effects and potential side effects in vivo.

In addition to its therapeutic potential, 1-(4-methylnaphthalen-1-yl)cyclobutylmethanol has been studied for its pharmacokinetic properties. Pharmacokinetic analysis involves evaluating how the compound is absorbed, distributed, metabolized, and excreted by the body. Preliminary data suggest that this compound has good oral bioavailability and a favorable half-life, which are important factors for drug development. These properties make it an attractive candidate for further preclinical and clinical evaluation.

The mechanism of action of 1-(4-methylnaphthalen-1-yl)cyclobutylmethanol is an area of ongoing research. Current evidence suggests that it may exert its biological effects through multiple pathways, including modulation of oxidative stress pathways, inhibition of inflammatory mediators, and interaction with specific cellular receptors. Understanding these mechanisms will be crucial for optimizing its therapeutic applications and developing more effective formulations.

In conclusion, 1-(4-methylnaphthalen-1-yl)cyclobutylmethanol (CAS No. 2229554-39-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and drug discovery. As ongoing studies continue to uncover new insights into its mechanisms of action and safety profile, this compound holds significant promise for addressing unmet medical needs in various disease areas.